Cas no 2137878-52-3 (2-Hexynoic acid, 5-(ethylamino)-, 1,1-dimethylethyl ester)

• Product Name: 2-Hexynoic acid, 5-(ethylamino)-, 1,1-dimethylethyl ester
• CAS No: 2137878-52-3
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5298781
• Update Time: 2025-08-04

2-Hexynoic acid, 5-(ethylamino)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Hexynoic acid, 5-(ethylamino)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H21NO2/c1-6-13-10(2)8-7-9-11(14)15-12(3,4)5/h10,13H,6,8H2,1-5H3
• InChI Key： YWHXNCJYJXABLZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C#CCC(NCC)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 2-Hexynoic acid, 5-(ethylamino)-, 1,1-dimethylethyl ester

Introduction to 2-Hexynoic acid, 5-(ethylamino)-, 1,1-dimethylethyl ester (CAS No. 2137878-52-3)

2-Hexynoic acid, 5-(ethylamino)-, 1,1-dimethylethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 2137878-52-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural features and potential biological activities. This compound belongs to the class of α-haloacids and is characterized by the presence of a terminal alkyne group, an amino-substituted aromatic ring, and a tert-butyl ester moiety. The combination of these structural elements imparts distinct reactivity and functional properties, making it a valuable intermediate in the synthesis of complex molecules.

The molecular structure of 2-Hexynoic acid, 5-(ethylamino)-, 1,1-dimethylethyl ester consists of a hexynoic acid backbone (C6H7NO2) with modifications at the 5-position and the carboxyl group. The introduction of an ethylamino group at the 5-position enhances its nucleophilic character, while the tert-butyl ester provides stability and facilitates further functionalization. This dual functionality makes it an attractive candidate for constructing more intricate molecular architectures in drug discovery and material science applications.

In recent years, there has been growing interest in α-haloacids as key intermediates in organic synthesis due to their ability to participate in various transformations such as cross-coupling reactions, cycloadditions, and nucleophilic substitutions. The terminal alkyne group in 2-Hexynoic acid, 5-(ethylamino)-, 1,1-dimethylethyl ester allows for palladium-catalyzed reactions like Sonogashira coupling and Buchwald-Hartwig amination, which are pivotal in constructing carbon-carbon and carbon-nitrogen bonds. These reactions are widely employed in the synthesis of biologically active compounds.

The tert-butyl ester group not only stabilizes the molecule but also serves as a removable protecting group for carboxylic acids. This feature is particularly useful in multi-step syntheses where selective deprotection is required. The ethylamino substituent at the 5-position introduces basicity and potential hydrogen bonding interactions, which can influence both the physicochemical properties and biological activity of derivatives derived from this compound.

One of the most compelling aspects of 2-Hexynoic acid, 5-(ethylamino)-, 1,1-dimethylethyl ester is its potential application in medicinal chemistry. Researchers have explored its utility as a precursor for designing novel therapeutic agents. For instance, derivatives of this compound have been investigated for their antimicrobial properties. The alkyne functionality can be further functionalized to introduce heterocyclic scaffolds that are known to exhibit biological activity against various pathogens. Additionally, the presence of an amino group provides opportunities for further derivatization into amides or ureas, which are common motifs in drug molecules.

The synthesis of 2-Hexynoic acid, 5-(ethylamino)-, 1,1-dimethylethyl ester typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes halogenation followed by alkyne formation and subsequent functionalization at the amino position. The tert-butyl ester is usually introduced during later stages to protect the carboxylic acid functionality until it is needed for further reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

In industrial applications, 2-Hexynoic acid, 5-(ethylamino)-, 1,1-dimethylethyl ester serves as a building block for fine chemicals and specialty materials. Its reactivity allows for the construction of complex polymers with tailored properties or incorporation into advanced materials where specific functional groups are required. For example, polymers containing alkyne units can undergo post-polymerization modifications via click chemistry approaches to introduce desired functionalities.

The pharmacological potential of derivatives derived from 2-Hexynoic acid, 5-(ethylamino)-, 1,1-dimethylethyl ester has been explored through computational modeling and experimental screening. Computational studies have suggested that modifications at the alkyne and amino positions can significantly alter binding affinity to biological targets such as enzymes or receptors. Experimental validation through high-throughput screening (HTS) has identified several promising lead compounds with enhanced activity profiles compared to parent structures.

The versatility of 2-Hexynoic acid, 5-(ethylamino)-, 1,1-dimethylethyl ester extends beyond pharmaceutical applications into agrochemicals and specialty chemicals. Its ability to participate in diverse chemical transformations makes it a valuable reagent for synthesizing novel compounds with potential uses in crop protection agents or advanced material formulations. Researchers continue to investigate new synthetic pathways and applications for this compound to unlock its full potential across multiple industries.

As our understanding of molecular interactions deepens through interdisciplinary research combining chemistry with biology and computer science，the demand for versatile intermediates like 2-Hexynoic acid, 5-(ethylamino)-, 1, 1-dimethylethyl ester continues to grow. Its unique structural features make it indispensable in modern synthetic chemistry，and ongoing investigations promise to reveal even more innovative uses for this remarkable compound. The future holds exciting possibilities as researchers explore new derivatives，synthetic methods， and applications that will further enhance its utility across scientific disciplines.